Cas no 82104-66-3 (1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl-
• CAS No: 82104-66-3
• MF: C₁₄H₈BrNO₂
• MW: 302.122822761536
• CID: 697880
• PubChem ID: 835841
• Update Time: 2025-07-19

1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl-
• 5-bromo-2-phenylisoindole-1,3-dione
• 4-Bromo-N-phenylphthalimide
• N-Phenyl-4-bromophthalimide
• SB64275
• H11632
• DTXSID10356868
• 82104-66-3
• SR-01000320676
• STK377074
• AKOS000583779
• SCHEMBL5104501
• 5-Bromo-2-phenylisoindoline-1,3-dione
• A916193
• SR-01000320676-1
• 5-bromo-2-phenyl-1H-isoindole-1,3(2H)-dione
• DB-210057

• Inchi： 1S/C14H8BrNO2/c15-9-6-7-11-12(8-9)14(18)16(13(11)17)10-4-2-1-3-5-10/h1-8H
• InChI Key： VIDLHMORTSMJKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(C3C=CC=CC=3)C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 300.97384g/mol
• Monoisotopic Mass: 300.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.651±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183 ºC (ethanol )
• Solubility: Almost insoluble (0.039 g/l) (25 º C),

Additional information on 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl-

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl- (CAS No. 82104-66-3)

The compound 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl- (CAS No. 82104-66-3) is a brominated derivative of isoindole-1,3-dione, a heterocyclic structure widely studied in organic chemistry and pharmaceutical research. This compound, characterized by its phenyl and bromo substituents, has garnered attention due to its potential applications in material science, agrochemicals, and medicinal chemistry. Its unique molecular architecture makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of fluorescent dyes, organic semiconductors, and bioactive compounds.

In recent years, the demand for 5-bromo-2-phenyl-isoindole-1,3-dione has increased, driven by its role in photovoltaic materials and OLED technology. Researchers are exploring its optoelectronic properties, as the bromine atom enhances electron-withdrawing capabilities, which are critical for improving the efficiency of organic light-emitting diodes (OLEDs). Additionally, its phenyl group contributes to stability, making it a candidate for high-performance polymers and coatings.

From a synthetic perspective, CAS 82104-66-3 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aromatic or heteroaromatic moieties. This versatility aligns with the growing trend of green chemistry, where researchers seek sustainable methods to minimize waste and energy consumption. The compound’s compatibility with catalytic processes further underscores its relevance in modern drug discovery and material innovation.

Another area of interest is the compound’s potential in bioconjugation and proteomics. Its reactive sites allow for selective modifications of proteins or peptides, which is crucial for developing diagnostic probes and therapeutic agents. With the rise of precision medicine, such tailored molecular tools are in high demand, positioning 5-bromo-2-phenyl-isoindole-1,3-dione as a key building block in biopharmaceutical research.

Safety and handling of 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-phenyl- follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its brominated nature warrants careful storage to avoid degradation. Regulatory compliance, particularly concerning REACH and EPA guidelines, ensures its safe use in industrial and academic settings.

In conclusion, CAS 82104-66-3 represents a multifaceted compound with significant implications across advanced materials, electronics, and life sciences. Its structural features and reactivity profile continue to inspire innovations, addressing contemporary challenges in sustainable technology and healthcare. As research progresses, this compound is poised to play an even greater role in shaping the future of functional materials and biomedical engineering.